4-benzoyl-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: 4-benzoyl-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C25H18N4O4S/c30-23(16-4-2-1-3-5-16)17-6-8-18(9-7-17)25(31)26-24-21-14-34-15-22(21)27-28(24)19-10-12-20(13-11-19)29(32)33/h1-13H,14-15H2,(H,26,31)
• InChI Key: ZOFWYIGAFUBUHN-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)C3=CC=C(C=C3)[N+](=O)[O-])NC(=O)C4=CC=C(C=C4)C(=O)C5=CC=CC=C5
• Molecular Formula: C25H18N4O4S
• Molecular Weight: 470.5 g/mol

Description

The compound “4-benzoyl-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide” is a complex organic molecule. It contains several functional groups including a benzoyl group, a nitrophenyl group, and a dihydrothieno[3,4-c]pyrazol group. These groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. It would contain several rings including a benzene ring (from the benzoyl and nitrophenyl groups) and a thieno[3,4-c]pyrazol ring.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The nitro group could be reduced to an amino group, or the benzoyl group could undergo reactions typical of carbonyl compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, stability, and reactivity would be influenced by the functional groups present in the molecule.

Scientific Research Applications

Synthesis and Characterization

Research studies have focused on synthesizing derivatives of pyrazole and thiadiazole compounds, including structures related to 4-benzoyl-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide. These compounds are characterized using a range of analytical techniques, including FT-IR, 1H NMR, 13C NMR, and elemental analysis, which confirm their molecular structures. For example, a study explored the reactions of some pyrazole-3-carboxylic acids with various diamines and diols, leading to the synthesis of new derivatives, elucidating their potential for further chemical and pharmacological applications (Kasımoğulları, Maden, & Mert, 2012).

Biological Applications

Some derivatives synthesized from the core structure of 4-benzoyl-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide have been studied for their biological activities. Specifically, these compounds have been evaluated for their inhibitory effects on human carbonic anhydrase isoenzymes, showcasing their potential as potent inhibitors. This suggests their relevance in therapeutic applications targeting diseases associated with dysregulated enzyme activity (Kasımoğulları et al., 2011).

Material Science and Polymer Chemistry

Research into the applications of 4-benzoyl-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide derivatives extends into the field of material science and polymer chemistry. Studies have been conducted on the synthesis of well-defined aramides and block copolymers containing aramide with low polydispersity, indicating the utility of these compounds in developing new materials with specific mechanical and chemical properties (Yokozawa et al., 2002).

Antimicrobial and Antitumor Activities

Derivatives of 4-benzoyl-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide have shown promising results in the field of medicinal chemistry, particularly in their antimicrobial and antitumor activities. For instance, compounds synthesized from this core structure exhibited potent antitumor agents, underscoring their potential in cancer research and treatment strategies (Yoshida et al., 2005).

Safety and Hazards

As with any chemical compound, handling “4-benzoyl-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide” would require appropriate safety precautions. Without specific data, it’s difficult to comment on the exact safety and hazards associated with this compound.